Cas no 820958-22-3 (Benzoic acid, 4-bromo-3-(decyloxy)-5-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 4-bromo-3-(decyloxy)-5-hydroxy-, ethyl ester
• CAS No: 820958-22-3
• MF: C₁₉H₂₉BrO₄
• MW: 401.335165739059
• CID: 699619
• PubChem ID: 71420271
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-3-(decyloxy)-5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-(decyloxy)-5-hydroxy-, ethyl ester
• ethyl 4-bromo-3-decoxy-5-hydroxybenzoate
• ETHYL 4-BROMO-3-(DECYLOXY)-5-HYDROXYBENZOATE
• 820958-22-3
• DTXSID60839474

• Inchi： 1S/C19H29BrO4/c1-3-5-6-7-8-9-10-11-12-24-17-14-15(19(22)23-4-2)13-16(21)18(17)20/h13-14,21H,3-12H2,1-2H3
• InChI Key： RGEHPPYCWMVYNE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OCC)C=C1OCCCCCCCCCC)O

Computed Properties

• Exact Mass: 400.12492g/mol
• Monoisotopic Mass: 400.12492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 55.8Ų